Cas no 931115-27-4 ((+)-N,N-Bisdesmethyl Tramadol)

(+)-N,N-Bisdesmethyl Tramadol structure
(+)-N,N-Bisdesmethyl Tramadol structure
Product Name:(+)-N,N-Bisdesmethyl Tramadol
CAS No:931115-27-4
MF:C14H21NO2
MW:235.32204413414
CID:1059381
PubChem ID:10105488
Update Time:2025-04-20

(+)-N,N-Bisdesmethyl Tramadol Chemical and Physical Properties

Names and Identifiers

    • (+)-N,N-Bisdesmethyl Tramadol
    • (-)-N, N-BisdesMethyl TraMadol
    • (+)-N-BISDESMETHYLTRAMADOL
    • Cyclohexanol, 2-​(aminomethyl)​-​1-​(3-​methoxyphenyl)​-​, (1R,​2R)​-
    • (1R,2R)-2-(AMINOMETHYL)-1-(3-METHOXYPHENYL)CYCLOHEXAN-1-OL
    • N,N-Didesmethyl-tramadol
    • N,N-Didemethyltramadol
    • N,N-Didesmethyltramadol
    • DTXSID401204297
    • CHEBI:173679
    • 185502-39-0
    • UNII-XDX4ZNH4WE
    • 931115-27-4
    • Dinortramadol
    • (1R,2R)-2-(Aminomethyl)-1-(3-methoxyphenyl)cyclohexanol
    • Cyclohexanol, 2-(aminomethyl)-1-(3-methoxyphenyl)-, cis-
    • XDX4ZNH4WE
    • Tramadol metabolite M3
    • Inchi: 1S/C14H21NO2/c1-17-13-7-4-6-11(9-13)14(16)8-3-2-5-12(14)10-15/h4,6-7,9,12,16H,2-3,5,8,10,15H2,1H3/t12-,14+/m1/s1
    • InChI Key: QNPPIKMBCJUUTG-OCCSQVGLSA-N
    • SMILES: O[C@]1(C2C=CC=C(C=2)OC)CCCC[C@@H]1CN

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.5Ų

(+)-N,N-Bisdesmethyl Tramadol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 187.00 2023-09-08
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B426110-2mg
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$ 362.00 2023-04-18
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B426110-5mg
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$ 861.00 2023-04-18
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$ 1154.00 2023-04-18
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